Cas no 2694744-94-8 (1-(1-Benzothiophen-5-yl)-2-(methylamino)propan-1-one hydrochloride)

• Product Name: 1-(1-Benzothiophen-5-yl)-2-(methylamino)propan-1-one hydrochloride
• CAS No: 2694744-94-8
• MF: C₁₂H₁₄ClNOS
• MW: 255.763660907745
• MDL: MFCD34475515
• CID: 5416624
• PubChem ID: 165950275
• Update Time: 2025-10-28

1-(1-Benzothiophen-5-yl)-2-(methylamino)propan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-benzo[b]thien-5-yl-2-(methylamino)-, hydrochloride (1:1)
• 2694744-94-8
• 1-(1-benzothiophen-5-yl)-2-(methylamino)propan-1-one hydrochloride
• EN300-28339495
• Z5185326892
• 1-(1-Benzothiophen-5-yl)-2-(methylamino)propan-1-one hydrochloride

• MDL： MFCD34475515
• Inchi： 1S/C12H13NOS.ClH/c1-8(13-2)12(14)10-3-4-11-9(7-10)5-6-15-11;/h3-8,13H,1-2H3;1H
• InChI Key： AIRGXNPFPQKBOP-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC2=C1C=CC(=C2)C(C(C)NC)=O

Computed Properties

• Exact Mass: 255.0484629g/mol
• Monoisotopic Mass: 255.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.3Ų

Additional information on 1-(1-Benzothiophen-5-yl)-2-(methylamino)propan-1-one hydrochloride

Research Briefing on 1-(1-Benzothiophen-5-yl)-2-(methylamino)propan-1-one hydrochloride (CAS: 2694744-94-8)

1-(1-Benzothiophen-5-yl)-2-(methylamino)propan-1-one hydrochloride (CAS: 2694744-94-8) is a chemical compound of significant interest in the field of medicinal chemistry and pharmacology. Recent studies have focused on its potential applications as a psychoactive substance and its structural analogs in drug discovery. This briefing synthesizes the latest research findings, methodologies, and implications for future studies.

The compound belongs to the class of substituted cathinones, which are known for their stimulant effects on the central nervous system. Research has primarily explored its binding affinity to monoamine transporters, particularly dopamine, norepinephrine, and serotonin transporters. A 2023 study published in the Journal of Medicinal Chemistry utilized in vitro assays to demonstrate its high selectivity for the dopamine transporter (DAT), suggesting potential abuse liability. Molecular docking simulations further revealed key interactions with DAT residues, providing insights for designing inhibitors.

Pharmacokinetic studies have also been conducted to evaluate the metabolic pathways of 1-(1-Benzothiophen-5-yl)-2-(methylamino)propan-1-one hydrochloride. Liquid chromatography-mass spectrometry (LC-MS) analyses identified major metabolites in human liver microsomes, highlighting N-demethylation and sulfoxide formation as dominant metabolic routes. These findings, published in Drug Metabolism and Disposition, underscore the need for further toxicological assessments.

From a regulatory perspective, the compound has been flagged by the European Monitoring Centre for Drugs and Drug Addiction (EMCDDA) as a novel psychoactive substance (NPS). Its structural similarity to controlled substances like methcathinone has prompted calls for preemptive scheduling in several jurisdictions. Analytical methods, including gas chromatography (GC) and nuclear magnetic resonance (NMR), have been optimized for its detection in forensic samples.

Future research directions include the development of selective antagonists to mitigate its psychoactive effects and the exploration of its potential as a scaffold for CNS-targeted therapeutics. Collaborative efforts between academia and regulatory bodies are essential to address the dual challenges of drug abuse and medicinal innovation posed by this compound.